Cas no 1014028-77-3 (N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide
• CAS No: 1014028-77-3
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 5802298
• PubChem ID: 16925430
• Update Time: 2025-06-25

N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide
• AKOS024644649
• 1014028-77-3
• N-(3-acetylphenyl)-3-ethoxy-1-ethylpyrazole-4-carboxamide
• F2382-0206

• Inchi： 1S/C16H19N3O3/c1-4-19-10-14(16(18-19)22-5-2)15(21)17-13-8-6-7-12(9-13)11(3)20/h6-10H,4-5H2,1-3H3,(H,17,21)
• InChI Key： XFNLKHDNDMENGX-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C(NC2C=CC=C(C(C)=O)C=2)=O)=CN(CC)N=1

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2Ų

Additional information on N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide

N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

The compound CAS No. 1014028-77-3, also known as N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest in both academic and industrial settings.

The molecular structure of N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide comprises a pyrazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The pyrazole ring is substituted with an ethoxy group at position 3 and an ethyl group at position 1, contributing to the molecule's stability and reactivity. Additionally, the acetylphenyl group attached to the nitrogen atom at position 4 introduces aromaticity and further enhances the molecule's functional diversity.

Recent studies have highlighted the potential of this compound in the field of pharmacology, particularly in the development of novel therapeutic agents. Research indicates that N-(3-acetylphenyl)-3-ethoxy-1-ethyl-1H-pyrazole-4-carboxamide exhibits significant anti-inflammatory and antioxidant properties, which could be harnessed for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and functional group transformations. The synthesis pathway typically begins with the preparation of the pyrazole ring, followed by the introduction of substituents at specific positions to achieve the desired molecular configuration.

The application of CAS No. 1014028-77-3 extends beyond pharmacology into materials science, where its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and optoelectronic devices. Recent advancements in nanotechnology have further explored its potential as a building block for constructing nanostructured materials with tailored functionalities.

From an environmental perspective, studies have been conducted to assess the biodegradability and ecological impact of this compound. Preliminary findings suggest that under controlled conditions, N-(3-acetylphenyl)-3-ethoxy-1H-pyrazole-based compounds can undergo microbial degradation, reducing their persistence in natural ecosystems.

In conclusion, CAS No. 1014028-77-3, or N-(3-acetylphenyl)-3-ehtoxy..., represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with promising biological and material properties, positions it as a valuable asset in both research and industrial contexts.